Cas no 942008-81-3 (2-(4-methanesulfonylphenyl)-1-4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(4-methanesulfonylphenyl)-1-4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• CAS No: 942008-81-3
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 5503464
• Update Time: 2025-10-19

2-(4-methanesulfonylphenyl)-1-4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylsulfonylphenyl)ethanone
• 2-(4-methanesulfonylphenyl)-1-4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

• Inchi： 1S/C21H23N3O3S2/c1-15-3-8-18-20(13-15)28-21(22-18)24-11-9-23(10-12-24)14-19(25)16-4-6-17(7-5-16)29(2,26)27/h3-8,13H,9-12,14H2,1-2H3
• InChI Key： WRJGKVKJGUXKSN-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(C)C=C3S2)CC1)C(=O)C1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-methanesulfonylphenyl)-1-4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

Compound CAS No 942008-81-3: 2-(4-Methanesulfonylphenyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone

Compound CAS No 942008-81-3, also known as 2-(4-Methanesulfonylphenyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of CAS No 942008813 is characterized by a piperazine ring fused with a benzothiazole moiety, which contributes to its stability and bioavailability. The presence of the methanesulfonyl group enhances the compound's solubility and pharmacokinetic properties, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as an anti-inflammatory agent, where it has shown promising results in reducing inflammation in preclinical models.

One of the most recent advancements involving this compound is its application in targeted drug delivery systems. Scientists have successfully modified the structure to improve its ability to cross biological barriers, such as the blood-brain barrier, which is crucial for treating central nervous system disorders. This modification involves attaching ligands that enhance receptor-mediated uptake, thereby increasing the compound's efficacy and reducing side effects.

In addition to its therapeutic applications, CAS No 942008813 has also been investigated for its role in cancer research. Studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, potentially making it a candidate for anticancer drug development. The mechanism of action involves inhibition of key enzymes and signaling pathways that are critical for cancer cell proliferation and survival.

The synthesis of 2-(4-Methanesulfonylphenyl)-1-[4-(6-methylbenzothiazol-piperazinyl]ethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve higher yields and better purity, ensuring that the compound meets pharmaceutical standards.

From an environmental perspective, there has been growing interest in understanding the ecotoxicological impact of this compound. Studies have shown that while it exhibits moderate toxicity to aquatic organisms, its degradation products are less harmful, suggesting that proper waste management practices can mitigate environmental risks.

In conclusion, CAS No 942008813 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structural properties and potential biological activities make it a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.